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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Broflanilide, a novel

meta-diamide insecticide, for the control of the common cutworm, Spodoptera litura. The

information is compiled from recent studies and is intended to guide the design and execution

of effective field trials.

Introduction
Broflanilide is a recently developed insecticide classified under Group 30 by the Insecticide

Resistance Action Committee (IRAC). Its unique mode of action makes it a valuable tool for

managing insecticide resistance in lepidopteran pests like Spodoptera litura.[1] Broflanilide
acts as a noncompetitive antagonist of the γ-aminobutyric acid (GABA)-gated chloride

channels in insects, leading to overexcitation of the nervous system and eventual death of the

pest.[1] This mechanism is distinct from many other commercially available insecticides, and

studies have shown no cross-resistance with existing products, making it an excellent

candidate for integrated pest management (IPM) programs.[1][2]

Mode of Action
Broflanilide itself is a pro-insecticide that is metabolized into its active form, desmethyl-

broflanilide, within the insect's body. This active metabolite then binds to a unique site on the

RDL (resistance-to-dieldrin) GABA receptor, distinct from the binding sites of other GABA

receptor antagonists like fipronil. This binding action blocks the influx of chloride ions,
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preventing the hyperpolarization of neurons and leading to uncontrolled nerve impulses,

paralysis, and mortality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15604914?utm_src=pdf-custom-synthesis
https://agriculture.basf.com/global/en/business-areas/crop-protection-and-seeds/insect-management/broflanilide
https://www.mdpi.com/1422-0067/24/6/5351
https://www.mdpi.com/1422-0067/24/6/5351
https://www.benchchem.com/product/b15604914#field-trials-of-broflanilide-against-spodoptera-litura
https://www.benchchem.com/product/b15604914#field-trials-of-broflanilide-against-spodoptera-litura
https://www.benchchem.com/product/b15604914#field-trials-of-broflanilide-against-spodoptera-litura
https://www.benchchem.com/product/b15604914#field-trials-of-broflanilide-against-spodoptera-litura
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15604914?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

